Cas no 1857557-68-6 (3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol)

• Product Name: 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol
• CAS No: 1857557-68-6
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 5746408
• PubChem ID: 130962519
• Update Time: 2025-06-30

3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1857557-68-6
• EN300-1624845
• 3-(2-methyl-2h-1,2,3,4-tetrazol-5-yl)butan-2-ol
• 2H-Tetrazole-5-ethanol, α,β,2-trimethyl-
• 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol

• Inchi： 1S/C6H12N4O/c1-4(5(2)11)6-7-9-10(3)8-6/h4-5,11H,1-3H3
• InChI Key： YULIADBJFMSDHY-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1N=NN(C)N=1

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 304.2±44.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol

Introduction to 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol (CAS No. 1857557-68-6)

3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1857557-68-6, this molecule represents a unique structural motif combining a tetrazole ring with a butan-2-ol side chain. The presence of the tetrazole moiety, particularly the 2-methyl substituted tetrazole, imparts distinct chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The compound’s structure is characterized by a highly reactive nitrogen-rich heterocycle, which is known for its ability to interact with biological targets in diverse ways. The butan-2-ol component introduces a hydroxyl group at the second carbon position, potentially enabling various functionalization strategies and bioconjugation reactions. This dual functionality makes 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol a versatile building block for synthesizing more complex molecules with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tetrazole derivatives as pharmacophores in drug design. Studies have demonstrated that molecules containing tetrazole rings can exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them attractive for therapeutic applications. The 2-methyl substitution on the tetrazole ring further modulates its electronic properties and binding affinity, which could be exploited to optimize drug-like characteristics such as solubility, metabolic stability, and target specificity.

In the context of modern drug discovery, 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol has been investigated for its potential role in modulating signaling pathways associated with neurological disorders. Preliminary in vitro studies suggest that this compound may interact with neurotransmitter receptors or ion channels, offering insights into its potential as an anxiolytic or neuroprotective agent. The hydroxyl group at the butanoyl position also provides a handle for further derivatization, allowing researchers to explore analogs with enhanced pharmacokinetic profiles.

The synthesis of 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions or nucleophilic substitution protocols, while the butanoyl chain can be constructed through aldol condensation or esterification reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility in the preparation of this compound.

From a medicinal chemistry perspective, the structural features of 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol align well with current trends toward molecular entities with high ligand efficiency and minimal off-target effects. The combination of a nitrogen-rich heterocycle and an aliphatic alcohol provides a balance between lipophilicity and polar surface area (PSA), which are critical parameters in drug design. Additionally, the presence of multiple rotatable bonds allows for fine-tuning of physicochemical properties through structure-based optimization.

Recent publications have highlighted the use of tetrazole derivatives in developing novel antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The methyl-substituted tetrazole moiety in 3-(2-Methyl-2H-1,2,3,4-tetrazol-5-ybunan-butanol) may contribute to enhanced binding affinity to bacterial enzymes compared to unsubstituted analogs. This makes it a valuable scaffold for exploring next-generation antibiotics targeting resistant strains.

The hydroxyl functionality at the butanoyl position also opens avenues for prodrug design strategies. By converting the alcohol into an ester or amide derivative under certain conditions (e.g., enzymatic hydrolysis), it may be possible to improve oral bioavailability or target specific tissues for localized action. Such modifications are increasingly important in personalized medicine approaches where tailored pharmacokinetic profiles are desired.

In conclusion,3-(Methybtz-butanbntrol) (CAS No. 1857557686) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a reactive tetrazole ring with a functionalizable alcohol group—make it suitable for diverse applications ranging from drug discovery to material science. As computational methods continue to advance our understanding of molecular interactions,this compound will likely play an important role in future therapeutic developments.